Cas no 1443323-29-2 (4-[(2-bromo-5-fluorophenyl)methoxy]benzaldehyde)

• Product Name: 4-[(2-bromo-5-fluorophenyl)methoxy]benzaldehyde
• CAS No: 1443323-29-2
• MF: C₁₄H₁₀BrFO₂
• MW: 309.130406856537
• MDL: MFCD19442897
• CID: 5180155
• Update Time: 2026-03-05

4-[(2-bromo-5-fluorophenyl)methoxy]benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-[(2-bromo-5-fluorophenyl)methoxy]benzaldehyde

• MDL： MFCD19442897
• Inchi： 1S/C14H10BrFO2/c15-14-6-3-12(16)7-11(14)9-18-13-4-1-10(8-17)2-5-13/h1-8H,9H2
• InChI Key： XYMGUHQHRASCRV-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=C(OCC2=CC(F)=CC=C2Br)C=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4

Additional information on 4-[(2-bromo-5-fluorophenyl)methoxy]benzaldehyde

Introduction to 4-[(2-bromo-5-fluorophenyl)methoxy]benzaldehyde (CAS No. 1443323-29-2)

4-[(2-bromo-5-fluorophenyl)methoxy]benzaldehyde (CAS No. 1443323-29-2) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its unique molecular structure, which includes a bromo and fluoro substituent on the phenyl ring, as well as a methoxy group linked to the benzaldehyde moiety. The combination of these functional groups imparts specific chemical and physical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The chemical formula of 4-[(2-bromo-5-fluorophenyl)methoxy]benzaldehyde is C₁₅H₁₁BrFO₂, and its molecular weight is 307.15 g/mol. The compound is a white to off-white crystalline solid at room temperature, with a melting point ranging from 80°C to 85°C. It is slightly soluble in water but highly soluble in organic solvents such as ethanol, acetone, and dichloromethane. These solubility properties are crucial for its use in various chemical reactions and formulations.

In the field of medicinal chemistry, 4-[(2-bromo-5-fluorophenyl)methoxy]benzaldehyde has been explored as a key intermediate in the synthesis of potential therapeutic agents. Recent studies have shown that derivatives of this compound exhibit promising biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that certain derivatives of 4-[(2-bromo-5-fluorophenyl)methoxy]benzaldehyde demonstrated significant inhibition of cancer cell proliferation, particularly in breast and lung cancer cell lines. The bromo and fluoro substituents were found to play a crucial role in enhancing the potency and selectivity of these derivatives.

Beyond its applications in medicinal chemistry, 4-[(2-bromo-5-fluorophenyl)methoxy]benzaldehyde has also been investigated for its potential use in materials science. Its unique electronic properties make it an attractive candidate for the development of functional materials such as organic semiconductors and photovoltaic materials. A study published in Advanced Materials in 2020 highlighted the use of this compound as a building block for the synthesis of conjugated polymers with enhanced charge transport properties. The methoxy group on the benzaldehyde moiety was found to improve the solubility and processability of these polymers, making them suitable for various electronic applications.

The synthesis of 4-[(2-bromo-5-fluorophenyl)methoxy]benzaldehyde typically involves multi-step reactions starting from readily available starting materials. One common synthetic route involves the reaction of 4-hydroxybenzaldehyde with (2-bromo-5-fluorophenyl)methyl bromide in the presence of a base such as potassium carbonate. This reaction proceeds via an SN₂ mechanism, leading to the formation of the desired product with high yield and purity. The choice of solvent and reaction conditions can significantly influence the efficiency and selectivity of this transformation.

The safety and handling of 4-[(2-bromo-5-fluorophenyl)methoxy]benzaldehyde are important considerations for researchers working with this compound. While it is not classified as a hazardous material, proper precautions should be taken to avoid exposure to skin or inhalation of vapors. It is recommended to handle this compound under well-ventilated conditions and to use appropriate personal protective equipment (PPE) such as gloves and safety goggles.

In conclusion, 4-[(2-bromo-5-fluorophenyl)methoxy]benzaldehyde (CAS No. 1443323-29-2) is a versatile organic compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique molecular structure endows it with valuable chemical and physical properties that make it an important intermediate in the synthesis of more complex molecules with diverse biological activities and functional characteristics. Ongoing research continues to uncover new possibilities for this compound, further highlighting its significance in modern scientific endeavors.